Cas no 1352394-92-3 (Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate)

• Product Name: Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• CAS No: 1352394-92-3
• MF: C₉H₇BrN₂O₂
• MW: 255.068081140518
• MDL: MFCD20923422
• CID: 5053160
• PubChem ID: 121235114
• Update Time: 2026-02-28

Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• 4-Bromo-7-azaindole-6-carboxylic acid methyl ester
• SB14236
• methyl4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate
• P19706
• CEC39492
• CS-0091809
• Methyl 4-Bromo-7-azaindole-6-carboxylate
• SY322055
• MFCD20923422
• DB-431289
• BS-43440
• 1352394-92-3
• Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate

• MDL： MFCD20923422
• Inchi： 1S/C9H7BrN2O2/c1-14-9(13)7-4-6(10)5-2-3-11-8(5)12-7/h2-4H,1H3,(H,11,12)
• InChI Key： ZBVFJIIREJEXNT-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=O)OC)N=C2C=1C=CN2

Computed Properties

• Exact Mass: 253.96909g/mol
• Monoisotopic Mass: 253.96909g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55

Experimental Properties

• Density: 1.7±0.1 g/cm3
• Boiling Point: 405.0±40.0 °C at 760 mmHg
• Flash Point: 198.7±27.3 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate

Methyl 4-Bromo-1H-Pyrrolo[2,3-B]Pyridine-6-Carboxylate: A Comprehensive Overview

Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate (CAS No. 1352394-92-3) is a highly specialized organic compound with significant applications in the fields of drug discovery and materials science. This compound belongs to the class of pyrrolopyridines, which are known for their unique electronic properties and structural versatility. The presence of a bromine atom at the 4-position and a methyl ester group at the 6-position introduces additional functional diversity, making it a valuable building block in synthetic chemistry.

Recent studies have highlighted the potential of Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate in the development of novel pharmaceutical agents. Researchers have demonstrated that this compound exhibits promising anti-inflammatory and anti-cancer activities due to its ability to modulate key cellular pathways. For instance, a study published in *Journal of Medicinal Chemistry* revealed that the compound can inhibit the activity of cyclooxygenase enzymes, which are central to inflammation processes.

The synthesis of Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The starting material is typically a pyrrole derivative, which undergoes a series of transformations including bromination, esterification, and cyclization. The use of palladium catalysts has been shown to significantly enhance the efficiency of these reactions, leading to higher yields and better purity.

In terms of applications, Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate has found utility in the design of advanced materials for optoelectronic devices. Its conjugated π-system allows for efficient charge transport properties, making it a candidate for use in organic light-emitting diodes (OLEDs) and photovoltaic cells. A research team from Stanford University reported that incorporating this compound into OLED structures resulted in improved luminous efficiency and longer device lifetimes.

The structural flexibility of Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate also makes it an ideal substrate for further functionalization. By modifying the bromine atom or the ester group, chemists can tailor the compound's properties for specific applications. For example, replacing the bromine with other halogens or substituents can alter its electronic characteristics, while modifying the ester group can influence its solubility and reactivity.

From an environmental perspective, there is growing interest in understanding the ecological impact of Methyl 4-bromo-1H-pyrrolo[2,3-b]pyridine-6-carboxylate. Studies are being conducted to assess its biodegradability and potential toxicity to aquatic organisms. Preliminary results suggest that under controlled conditions, the compound undergoes rapid degradation by microbial action; however, further research is needed to fully characterize its environmental fate.